Cas no 4795-59-9 (N1'-methoxycarbonylbiotin methyl ester)

• Product Name: N1'-methoxycarbonylbiotin methyl ester
• CAS No: 4795-59-9
• MF: C₁₃H₂₀N₂O₅S
• MW: 316.373302459717
• CID: 931636
• PubChem ID: 193398
• Update Time: 2025-04-19

N1'-methoxycarbonylbiotin methyl ester Chemical and Physical Properties

Names and Identifiers

• N1'-methoxycarbonylbiotin methyl ester
• methyl (3aR,6S,6aS)-6-(5-methoxy-5-oxopentyl)-2-oxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole-3-carboxylate
• Methyl (3as,4s,6ar)-4-(5-Methoxy-5-Oxopentyl)-2-Oxohexahydro-1h-Thieno[3,4-D]imidazole-1-Carboxylate
• 4795-59-9
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-1-(methoxycarbonyl)-2-oxo, methyl ester, (3aS-(3aalpha,4beta,6aalpha))-
• Y7Y
• DTXSID80197366
• Q27467702

• Inchi： 1S/C13H20N2O5S/c1-19-10(16)6-4-3-5-9-11-8(7-21-9)15(12(17)14-11)13(18)20-2/h8-9,11H,3-7H2,1-2H3,(H,14,17)/t8-,9-,11-/m0/s1
• InChI Key： BNKOHWLXGAGMAQ-QXEWZRGKSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(=O)OC)NC(N2C(=O)OC)=O

Computed Properties

• Exact Mass: 316.1094
• Monoisotopic Mass: 316.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 84.94